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For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the impact and friction sensitivity of two common

nitrate ester explosives: Ethylene Glycol Dinitrate (EGDN) and Pentaerythritol Tetranritrate

(PETN). The information presented is intended to inform safe handling and storage procedures

in research and development settings. The data is compiled from various experimental studies

and presented alongside the methodologies used to obtain them.

Quantitative Sensitivity Data
The sensitivity of an explosive to external stimuli such as impact and friction is a critical

parameter for its safe handling. The following table summarizes the experimentally determined

values for EGDN and PETN. It is important to note that these values can be influenced by

factors such as purity, crystal size, and the presence of additives[1].

Explosive Material
Impact Sensitivity (BAM
Fallhammer)

Friction Sensitivity (BAM
Friction Apparatus)

EGDN 0.133 - 0.2 J[2][3]
>353 N (no reaction observed)

[4]

PETN (dry) 3-4 J[1] ~60 N[1]

Note: Lower impact energy values and lower friction force values indicate greater sensitivity.
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Experimental Protocols
The data presented in this guide were primarily obtained using standardized testing methods

developed by the German Federal Institute for Materials Research and Testing (BAM).

1. BAM Fallhammer Impact Test

The BAM Fallhammer test is a standardized procedure to determine the impact sensitivity of

solid and liquid substances[5][6][7][8][9].

Apparatus: The test apparatus consists of a drop weight of a specified mass that can be

released from varying heights onto a sample confined in a steel cylinder and guide ring

assembly placed on a steel anvil.

Sample Preparation: A small, measured amount of the explosive substance (typically around

40 mm³) is placed into the sample holder[3][6]. For solid samples, a consistent particle size

is achieved by sieving[10].

Procedure:

The sample is placed on the anvil of the fallhammer.

A drop weight (e.g., 1 kg, 5 kg, or 10 kg) is raised to a specific height[3].

The weight is released, allowing it to impact the sample.

The outcome is observed for any signs of reaction, such as an explosion, flame, smoke, or

audible report[6][7].

The "up-and-down" or Bruceton method is typically employed, where the drop height is

adjusted based on the previous result (increased after a "no-go" and decreased after a

"go") to determine the height at which there is a 50% probability of initiation (H₅₀)[3].

The impact energy is then calculated in Joules (J) based on the drop height and the mass

of the weight.

2. BAM Friction Apparatus Test
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The BAM friction test is used to determine the sensitivity of a substance to frictional stimuli[11]

[12].

Apparatus: The apparatus consists of a fixed porcelain pin and a movable porcelain plate.

The plate is mounted on a carriage that moves back and forth once over a distance of 10

mm[10][11]. A loading arm with various weights applies a defined force to the porcelain

pin[11][12].

Sample Preparation: A small amount of the substance (approximately 10 mm³) is placed on

the porcelain plate[10][13].

Procedure:

The sample is placed on the porcelain plate beneath the porcelain pin.

A specific load is applied to the pin using the weighted arm. The load can be varied from 5

N to 360 N[10][12].

The motor is activated, causing the porcelain plate to move back and forth under the pin

once.

The outcome is observed for any reaction, such as an explosion, sparks, or crackling

sounds. A "go" is recorded if a reaction occurs[13].

The test is typically performed in a series of trials (e.g., 1-in-6 method) to determine the

lowest load at which a reaction occurs[14].

Initiation Pathway Visualization
The initiation of decomposition in both EGDN and PETN under mechanical stimuli is believed

to begin with the homolytic cleavage of the weakest chemical bond in the molecule, which is

the O-NO₂ bond[15][16]. This initial step generates highly reactive radical species that then

propagate a rapid, exothermic decomposition, leading to detonation.

The following diagram illustrates this fundamental initiation step.
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Caption: Initial decomposition step for EGDN and PETN.

Discussion
The experimental data clearly indicates that EGDN is significantly more sensitive to impact than

PETN. An impact energy of as low as 0.133 J can initiate EGDN, while PETN requires a much

higher energy of 3-4 J. This places EGDN in the category of primary explosives, which are

highly sensitive and can be initiated by relatively low-energy stimuli[2]. PETN, on the other

hand, is classified as a secondary explosive, being less sensitive to accidental initiation[1].

Conversely, the available data suggests that EGDN is remarkably insensitive to friction, with no

reaction observed at forces up to 353 N. In contrast, PETN is moderately sensitive to friction,

with an initiation threshold of around 60 N. This difference in friction sensitivity is a critical

consideration for handling and processing.

The initial step in the decomposition of both molecules is the scission of the O-NO₂ bond, a

process that is facilitated by the energy imparted from impact or friction[16]. The subsequent

reactions of the resulting radical species lead to the rapid release of energy and gaseous

products that characterize an explosion. The lower impact sensitivity of EGDN suggests that its

O-NO₂ bonds are more susceptible to breaking under mechanical shock compared to those in

the PETN molecule.
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For professionals in research and drug development who may encounter these materials, it is

imperative to adhere to strict safety protocols. The high impact sensitivity of EGDN

necessitates extreme caution to prevent accidental drops or impacts. While its friction

sensitivity appears low, all energetic materials should be handled with non-sparking tools and

on surfaces that minimize friction. For PETN, both impact and friction are significant hazards

that must be carefully managed.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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